Cas no 35448-11-4 (Ethanedioic acid,1-octadecyl ester)
35448-11-4 structure
Product Name:Ethanedioic acid,1-octadecyl ester
CAS No:35448-11-4
MF:C20H38O4
MW:342.513327121735
CID:295637
PubChem ID:20435825
Update Time:2025-04-19
Ethanedioic acid,1-octadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Ethanedioic acid,1-octadecyl ester
- 2-octadecoxy-2-oxoacetate
- Ethanedioicacid, monooctadecyl ester (9CI)
- Octadecan-1-yl hydrogen oxalate
- 35448-11-4
- doi:10.14272/XEVIUPKBMXSALX-UHFFFAOYSA-N
- 10.14272/XEVIUPKBMXSALX-UHFFFAOYSA-N.1
- MONOOCTADECYL OXALATE
- SCHEMBL2458381
- 10.14272/XEVIUPKBMXSALX-UHFFFAOYSA-N
- doi:10.14272/XEVIUPKBMXSALX-UHFFFAOYSA-N.1
-
- Inchi: 1S/C20H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20(23)19(21)22/h2-18H2,1H3,(H,21,22)
- InChI Key: XEVIUPKBMXSALX-UHFFFAOYSA-N
- SMILES: O(C(C(=O)O)=O)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 342.27700969g/mol
- Monoisotopic Mass: 342.27700969g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 19
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.9
- Topological Polar Surface Area: 63.6Ų
Ethanedioic acid,1-octadecyl ester Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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